Cas no 937603-49-1 (2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine)

• Product Name: 2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine
• CAS No: 937603-49-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD08700182
• CID: 3060795
• PubChem ID: 16789317
• Update Time: 2025-05-17

2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine
• 2-(2-methylimidazol-1-yl)pyridin-3-amine
• Z239874848
• CS-0200411
• AKOS000144239
• 937603-49-1
• F2113-0178
• AT24633
• EN300-43669
• MMB60349

• MDL： MFCD08700182
• Inchi： 1S/C9H10N4/c1-7-11-5-6-13(7)9-8(10)3-2-4-12-9/h2-6H,10H2,1H3
• InChI Key： SVLWMKWPISCOSN-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine

2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine: A Comprehensive Overview

2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine (CAS No: 937603-49-1) is a fascinating compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Pyridin-imidazole derivative, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.

The molecular structure of 2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine consists of a pyridine ring fused with an imidazole moiety, creating a bicyclic system with remarkable stability and reactivity. The presence of the methyl group on the imidazole ring further enhances its chemical versatility, making it a valuable building block in organic synthesis. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, demonstrating its potential in catalytic processes and bioactive molecule design.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties of Pyridin-imidazole derivative. Quantum mechanical studies reveal that the compound exhibits favorable π-conjugation patterns, which contribute to its high reactivity in nucleophilic aromatic substitution reactions. This property has been leveraged in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), where it serves as a versatile linker.

In the pharmaceutical sector, 2-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine has shown promise as a lead compound for anti-inflammatory and anticancer drug development. Preclinical studies indicate that it possesses potent inhibitory effects on key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways associated with cancer progression makes it a compelling candidate for further investigation.

The synthesis of Pyridin-imidazole derivative typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. Recent optimizations in reaction conditions have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high product quality.

From an analytical standpoint, 2-(2-Methyl-1H-imidazol-1-yL)pyridin-3-amine can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into its molecular geometry, electronic distribution, and crystalline structure, which are essential for understanding its reactivity and bioavailability.

Looking ahead, the continued exploration of Pyridin-imidazole derivative is expected to unlock new applications across diverse fields. Its unique combination of structural rigidity and functional diversity positions it as a key player in the development of next-generation materials and therapeutic agents. As research progresses, further elucidation of its mechanistic pathways and optimization of synthetic methodologies will undoubtedly enhance its utility in both academic and industrial settings.